Bauerenol

• CAS No.: 6466-94-0
• Product Name: Bauerenol
• Molecular Formula: C30H50O
• Molecular Weight: 426.7 g/mol
• IUPAC Name: (3S,4aR,6aS,6bS,8aR,11R,12S,12aR,14aR,14bR)-4,4,6a,6b,8a,11,12,14b-octamethyl-2,3,4a,5,7,8,9,10,11,12,12a,13,14,14a-tetradecahydro-1H-picen-3-ol
• Standard InChI: InChI=1S/C30H50O/c1-19-11-14-27(5)17-18-29(7)22-9-10-23-26(3,4)24(31)13-15-28(23,6)21(22)12-16-30(29,8)25(27)20(19)2/h9,19-21,23-25,31H,10-18H2,1-8H3/t19-,20+,21+,23+,24+,25-,27-,28-,29-,30+/m1/s1
• Standard InChIKey: TZVDWGXUGGUMCE-WXRCDFDUSA-N
• Isomeric SMILES: C[C@@H]1CC[C@@]2(CC[C@@]3(C4=CC[C@@H]5[C@@]([C@H]4CC[C@]3([C@@H]2[C@H]1C)C)(CC[C@@H](C5(C)C)O)C)C)C
• SMILES: CC1CCC2(CCC3(C4=CCC5C(C(CCC5(C4CCC3(C2C1C)C)C)O)(C)C)C)C
• Canonical SMILES: CC1CCC2(CCC3(C4=CCC5C(C(CCC5(C4CCC3(C2C1C)C)C)O)(C)C)C)C
• Appearance: Solid powder
• Description: Bauerenol is a triterpenoid from Indian Suregada angustifolia, is isolated from the stem bark of Acronychia pedunculata., Induces reactive oxygen species-mediated P38MAPK activation and apoptosis in human hepatocellular carcinoma (HepG2) cells. Bauerenol is an Antitrypanosomal Agent.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Bauerenol; Baurenol; EINECS 229-283-0; NSC 147745
• Reference: 1: Li JJ, Wang AL, Yuan ZZ, Wu CY, Yang LH, Shang XY. [Triterpene compounds of Ainsliaea yunnanensis]. Zhongguo Zhong Yao Za Zhi. 2013 Nov;38(22):3918-22. Chinese. PubMed PMID: 24558876.; 2: Sathish Kumar P, Viswanathan MBG, Venkatesan M, Balakrishna K. Bauerenol, a triterpenoid from Indian Suregada angustifolia: Induces reactive oxygen species-mediated P38MAPK activation and apoptosis in human hepatocellular carcinoma (HepG2) cells. Tumour Biol. 2017 Apr;39(4):1010428317698387. doi: 10.1177/1010428317698387. PubMed PMID: 28443465.; 3: Ragasa CY, Espineli DL, Agoo EM, Del Fierro RS. Chemical constituents of Cinnamomum cebuense. Chin J Nat Med. 2013 May;11(3):264-8. doi: 10.1016/S1875-5364(13)60026-6. PubMed PMID: 23725839.; 4: Anyanwu GO, Nisar-ur-Rehman, Onyeneke CE, Rauf K. Medicinal plants of the genus Anthocleista--A review of their ethnobotany, phytochemistry and pharmacology. J Ethnopharmacol. 2015 Dec 4;175:648-67. doi: 10.1016/j.jep.2015.09.032. Epub 2015 Nov 11. Review. PubMed PMID: 26432351.; 5: Shi HM, Long BS, Cui XM, Min ZD. A new bisabolane sesquiterpenoid from Euphorbia chrysocoma. J Asian Nat Prod Res. 2005 Dec;7(6):857-60. PubMed PMID: 16308205.; 6: Raga DD, Herrera AA, Ragasa CY. Angio-suppressive triterpenoids from Ardisia cf. elliptica (subgenus Tinus) on duck (Anas platyrynchos L.) chorioallantoic membrane. Chin J Nat Med. 2013 Mar;11(2):128-38. doi: 10.1016/S1875-5364(13)60039-4. PubMed PMID: 23787179.; 7: Deng Y, Lu CY, Guo DL, Mei L. [Studies on the chemical constituents of Ardisia tenera]. Zhong Yao Cai. 2011 Mar;34(3):380-3. Chinese. PubMed PMID: 21823453.; 8: Zhou FX, Min ZD. [Studies on the chemical constituents of Acronychia pedunculata (L.) Mig]. Zhongguo Zhong Yao Za Zhi. 1989 Feb;14(2):30-1, 62. Chinese. PubMed PMID: 2506892.; 9: Fang XP, Wang TZ, Zhang H, Shuai H, Li D, Xie CK. [Quantitative determination of 5 alkaloids in plants of Coptis from China]. Zhongguo Zhong Yao Za Zhi. 1989 Feb;14(2):33-5, 63. Chinese. PubMed PMID: 2506894.; 10: Yu KY, Wu W, Li SZ, Dou LL, Liu LL, Li P, Liu EH. A new compound, methylbergenin along with eight known compounds with cytotoxicity and anti-inflammatory activity from Ardisia japonica. Nat Prod Res. 2017 Nov;31(22):2581-2586. doi: 10.1080/14786419.2017.1283495. Epub 2017 Jan 30. PubMed PMID: 28135873.; 11: Carothers S, Nyamwihura R, Collins J, Zhang H, Park H, Setzer WN, Ogungbe IV. Bauerenol Acetate, the Pentacyclic Triterpenoid from Tabernaemontana longipes, is an Antitrypanosomal Agent. Molecules. 2018 Feb 8;23(2). pii: E355. doi: 10.3390/molecules23020355. PubMed PMID: 29419735.
• PubChem Compound: 111220
• Last Modified: Nov 11 2021